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Compound of Interest

Compound Name: 4-Dodecylphenol

Cat. No.: B094205

Essential Safety and Handling Guide for 4-
Dodecylphenol

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety, handling, and disposal information for 4-Dodecylphenol, a
compound that demands rigorous safety protocols due to its hazardous properties. Adherence
to these procedures is essential for ensuring personal safety and environmental protection.

Understanding the Hazards

4-Dodecylphenol is a hazardous substance that can cause severe skin burns, and serious eye
damage, and is suspected of damaging fertility or the unborn child.[1][2] It is also very toxic to
aguatic life with long-lasting effects.[1][2] Understanding these risks is the first step in safe
handling.

Hazard Classification:
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Hazard Class Category

Hazard Statement

Skin Corrosion / Irritation 1B/ 1C

H314: Causes severe skin

burns and eye damage

Serious Eye Damage / Eye

H318: Causes serious eye

1
Irritation damage
_ o H360: May damage fertility or
Reproductive Toxicity 1B ]
the unborn child

Hazardous to the Aquatic , o

_ 1 H400: Very toxic to aquatic life
Environment (Acute)
Hazardous to the Aquatic 1 H410: Very toxic to aquatic life

Environment (Chronic)

with long lasting effects

Source: ChemicalBook, Sigma-Aldrich, ECHA[1][2]

Physical and Chemical Properties:

Property Value

Molecular Formula C1sH300

Molecular Weight 262.43 g/mol

Form Viscous liquid
Boiling Point 310-335°C

Density 0.94 g/mL at 25 °C
Flash Point 113 °C (closed cup)

Source: Sigma-Aldrich

Personal Protective Equipment (PPE)

The correct selection and use of PPE are non-negotiable when handling 4-Dodecylphenol.
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Required PPE:

Body Part Protection Specification
] ] Nitrile rubber, Butyl rubber.
Hands Chemical-resistant gloves
Inspect gloves before use.
Safety glasses with side- Ensure a complete seal
Eyes/Face ) )
shields or face shield around the eyes.
) ) Lab coat, chemical-resistant
Body Protective clothing

apron, or coveralls.

Respiratory

Respirator

Use a NIOSH-approved
respirator with an organic
vapor cartridge and N95
particulate filter where
ventilation is inadequate or for

spill cleanup.

Source: ChemicalBook, Sigma-Aldrich[1]

Safe Handling and Storage Procedures

Handling:

» Ventilation: Always handle 4-Dodecylphenol in a well-ventilated area, preferably in a

chemical fume hood.[1]

» Avoid Contact: Prevent all contact with skin, eyes, and clothing.[1]

» Aerosol and Dust Prevention: Avoid the formation of aerosols and dust.[1]

« Ignition Sources: Keep away from heat, sparks, and open flames. Use non-sparking tools to

prevent electrostatic discharge.[1]

Storage:

o Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.
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» Security: Store in a locked cabinet or area accessible only to authorized personnel.[1]

¢ Incompatibilities: Store away from strong oxidizing agents.

Emergency Procedures

Immediate and correct response in an emergency is critical.

First Aid Measures:

Exposure Route

First Aid Procedure

Skin Contact

Immediately remove all contaminated clothing.
Rinse skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[1]

Eye Contact

Immediately rinse with water for at least 15
minutes, holding eyelids open. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1]

Move the person to fresh air. If not breathing,

Inhalation give artificial respiration. Seek immediate
medical attention.
DO NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion

mouth with water. Seek immediate medical

attention.[1]

Source: ChemicalBook[1]

Spill Response Workflow:
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Caption: Workflow for responding to a 4-Dodecylphenol spill.
Disposal Plan
Proper disposal is crucial to prevent environmental contamination.

o Waste Classification: 4-Dodecylphenol and any contaminated materials (e.g., absorbent
pads, PPE) must be treated as hazardous waste.

o Containerization: Collect waste in a designated, labeled, and sealed container.

» Disposal Vendor: Dispose of the waste through a licensed professional waste disposal
service. Do not dispose of it down the drain or in regular trash.

By strictly following these guidelines, you can minimize the risks associated with handling 4-
Dodecylphenol and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b094205#personal-protective-equipment-for-handling-
4-dodecylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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